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Compound of Interest

Compound Name: Pirimiphos-Ethyl

Cat. No.: B1678451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway and

precursors for Pirimiphos-Ethyl, an organothiophosphate insecticide. The document details

the core chemical reactions, outlines the synthesis of key precursors, and presents available

quantitative data and experimental protocols to support research and development activities.

Introduction
Pirimiphos-Ethyl, with the IUPAC name O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-

diethyl phosphorothioate, is a broad-spectrum insecticide and acaricide.[1] Understanding its

synthesis is crucial for process optimization, impurity profiling, and the development of related

compounds. The industrial manufacturing process is primarily a two-step synthesis involving

the formation of a pyrimidine ring followed by phosphorylation.[1]

Core Synthesis Pathway of Pirimiphos-Ethyl
The principal synthesis of Pirimiphos-Ethyl involves two sequential reactions:

Formation of the Pyrimidine Intermediate: The synthesis begins with the creation of the core

pyrimidine structure, 2-(diethylamino)-6-methylpyrimidin-4-ol. This is achieved through the

condensation of a guanidine derivative with a β-dicarbonyl compound.[1]
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Phosphorylation: The pyrimidinol intermediate is then reacted with a phosphorylating agent

to introduce the diethyl phosphorothioate moiety, yielding the final Pirimiphos-Ethyl product.

Below is a graphical representation of the overall synthesis pathway.

Key Precursors

Pirimiphos-Ethyl Synthesis

N,N-Diethylguanidine

2-(Diethylamino)-6-methylpyrimidin-4-ol
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Start: Charge Reactor

1. Add Toluene, Water, and
2-(Diethylamino)-6-methylpyrimidin-4-ol

2. Heat to 40°C and stir for 30 min

3. Add Sodium Hydroxide
and react at 40-80°C for 40-60 min

4. Cool to 30°C

5. Add Hydrolysis Inhibitor (e.g., NaCl)
and Phase Transfer Catalysts

6. Stir for 30 min

7. Add O,O-Diethyl phosphorochloridothioate
dropwise over 1 hour at 20-35°C

8. Insulation reaction for 3-4 hours

End of Reaction

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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